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Compound of Interest

Compound Name: Ozanimod Hydrochloride

Cat. No.: B8819272

Essential safety protocols and logistical plans for the handling and disposal of Ozanimod
Hydrochloride are critical for maintaining a safe laboratory environment. This guide provides
comprehensive, step-by-step procedures for researchers, scientists, and drug development
professionals to ensure operational safety and compliance.

Ozanimod Hydrochloride is a potent immunomodulating drug that requires careful handling to
prevent exposure.[1] Adherence to the following personal protective equipment (PPE)
guidelines, handling procedures, and disposal plans is essential for minimizing risks.

Personal Protective Equipment (PPE) and
Engineering Controls

When working with Ozanimod Hydrochloride, especially in bulk or when capsules may be
crushed or broken, a combination of engineering controls and personal protective equipment is
necessary to minimize exposure.[1]
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Control Parameter

Specification

Source(s)

Occupational Exposure Limit
(OEL)

No specific occupational
exposure limit values have

been established.

[21(31[4]

Engineering Controls

Work should be conducted in a

well-ventilated area, such as a
chemical fume hood.[4][5] An
accessible safety shower and
eye wash station should be

available.[2]

[2]141(5]

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

standards.

[5][6]

Hand Protection

Chemical-resistant protective
gloves (e.g., nitrile rubber)

should be worn. Gloves must
be inspected before use and

disposed of properly after.

[2](31[6]

Skin and Body Protection

Impervious clothing or a lab
coat should be worn. For
significant exposure risks,
fire/flame resistant and
impervious clothing is

recommended.

[2][5]

Respiratory Protection

For dust-generating
operations, a powered air-
purifying respirator (PAPR)
with HEPA filters or a full-face
particle respirator (N99 or P2

equivalent) is recommended.

[1]3]

[1]3]
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Standard Operating Procedures for Handling

Safe handling practices are paramount to prevent accidental exposure to Ozanimod
Hydrochloride.

General Handling:

Avoid contact with eyes, skin, and clothing.[3]

Prevent the formation of dust and aerosols.[6]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly after handling.[1]
Storage:

» Keep the container tightly sealed.[2]

» Store in a cool, dry, and well-ventilated area.[6]

« Recommended storage temperature is typically -20°C for long-term storage and 2-8°C for
short-term.[3]

Emergency Protocols and First Aid

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures Source(s)

Move the individual to fresh air.

If breathing is difficult, provide
Inhalation oxygen. If not breathing, give [51[6]

artificial respiration. Seek

immediate medical attention.

Immediately remove
contaminated clothing. Wash

Skin Contact the affected area with soap [5]1[6]
and plenty of water. Seek

medical attention.

Rinse eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
Eye Contact and lower eyelids. Remove [5][6]
contact lenses if present and
easy to do. Seek immediate

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [51[6]

unconscious person. Seek

immediate medical attention.

Spill Management and Disposal Plan

A clear and concise plan for managing accidental spills and the proper disposal of waste is
essential.

Spill Cleanup Workflow:
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Evacuate Personnel
to Safe Areas

:

Ensure Adequate
Ventilation

l

Don Appropriate PPE
(respirator, gloves, etc.)

:

Contain the Spill
(prevent spreading)

l

Absorb Liquid Spills
with Inert Material

:

Collect Spilled Material
(sweep solid, use non-sparking tools)

l

Decontaminate Spill Area
(e.g., with alcohol)

¢

Place Waste in a
Sealed Container for Disposal

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Figure 1: Logical workflow for handling an Ozanimod Hydrochloride spill.
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Disposal:

» Dispose of contaminated materials in accordance with local, regional, and national
regulations.[1]

e The material may be sent to a licensed chemical destruction plant or disposed of via
controlled incineration with flue gas scrubbing.[5]

» Do not allow the chemical to enter drains or water systems.[5]

By implementing these safety and logistical measures, research institutions can build a
foundation of trust and ensure the well-being of their personnel while advancing scientific
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. packageinserts.bms.com [packageinserts.bms.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]
» 3. biocrick.com [biocrick.com]

e 4. medkoo.com [medkoo.com]

e 5. static.cymitquimica.com [static.cymitquimica.com]

e 6. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Ozanimod Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8819272#personal-protective-equipment-for-
handling-ozanimod-hydrochloride]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://packageinserts.bms.com/sds/sds_zeposia.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T62552.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T62552.pdf
https://www.benchchem.com/product/b8819272?utm_src=pdf-custom-synthesis
https://packageinserts.bms.com/sds/sds_zeposia.pdf
https://file.medchemexpress.com/batch_PDF/HY-12288A/Ozanimod-hydrochloride-SDS-MedChemExpress.pdf
https://www.biocrick.com/download/document/BCC6533/MSDS.pdf
https://www.medkoo.com/uploads/product/Ozanimod/safety/SDS-Ozanimod.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T62552.pdf
https://www.chemicalbook.com/msds/ozanimod.pdf
https://www.benchchem.com/product/b8819272#personal-protective-equipment-for-handling-ozanimod-hydrochloride
https://www.benchchem.com/product/b8819272#personal-protective-equipment-for-handling-ozanimod-hydrochloride
https://www.benchchem.com/product/b8819272#personal-protective-equipment-for-handling-ozanimod-hydrochloride
https://www.benchchem.com/product/b8819272#personal-protective-equipment-for-handling-ozanimod-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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